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Compound of Interest

Compound Name: ML365

Cat. No.: B609156

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with ML365. The following procedures are designed to
ensure the safe handling, use, and disposal of this compound.

Personal Protective Equipment (PPE)

The appropriate personal protective equipment must be worn at all times when handling
ML365 to minimize exposure and ensure personal safety.[1][2]
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PPE Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[3][4]

Protects eyes from splashes or
dust.

Hand Protection

Chemically resistant gloves
(e.g., neoprene or nitrile
rubber).[3][4][5]

Prevents skin contact. Gloves
should be inspected before
use and disposed of properly

after handling.[4]

Body Protection

Impervious clothing, such as a
lab coat or disposable

coveralls.[3][4]

Provides a barrier against
accidental spills and

contamination.

Respiratory Protection

A suitable respirator should be
used, especially when
handling the powder form, to
avoid inhalation.[3] Work
should be conducted in a well-
ventilated area, preferably

under a chemical fume hood.

[3]4]

Prevents respiratory irritation
and potential systemic effects

from inhalation.

Hazard Identification and Precautionary Measures

ML365 is classified with specific hazards that necessitate careful handling.

Hazard Classification

Precautionary Statement

Acute toxicity, Oral (Category 4)[3]

H302: Harmful if swallowed.[3]

Acute aquatic toxicity (Category 1)[3]

H400: Very toxic to aquatic life.[3]

Chronic aquatic toxicity (Category 1)[3]

H410: Very toxic to aquatic life with long lasting
effects.[3]

General Precautions:

e Avoid contact with skin and eyes.[4]
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Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[3]

Wash skin thoroughly after handling.[3]

Avoid release to the environment.[3]

First Aid Procedures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measure

If swallowed, call a POISON CENTER or
Ingestion doctor/physician if you feel unwell.[3] Rinse
mouth.[3] Do NOT induce vomiting.[3]

Rinse skin thoroughly with large amounts of
Skin Contact water.[3] Remove contaminated clothing and

shoes and call a physician.[3]

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large
Eye Contact amounts of water.[3] Separate eyelids with

fingers to ensure adequate flushing. Promptly

call a physician.[3]

Immediately relocate the individual to fresh air.
) [3] If breathing is difficult, provide
Inhalation ) o )
cardiopulmonary resuscitation (CPR).[3] Avoid

mouth-to-mouth resuscitation.[3]

Handling and Storage

Proper handling and storage are essential to maintain the integrity of ML365 and ensure a safe
laboratory environment.
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Condition Specification

Use only in areas with appropriate exhaust
Handling ventilation.[3] Avoid inhalation, contact with eyes

and skin.[3] Avoid dust and aerosol formation.[3]

Keep container tightly sealed in a cool, well-

ventilated area.[3] Store at -20°C (as a powder)
Storage )

or -80°C (in solvent).[3][6] Keep away from

direct sunlight and sources of ignition.[3]

Spill and Disposal Procedures

In case of a spill, follow these procedures to mitigate exposure and environmental
contamination.

Procedure Action

Evacuate personnel to safe areas.[4] Use full

personal protective equipment.[3] Absorb
Spill Containment solutions with a finely-powdered liquid-binding

material (e.g., diatomite, universal binders).[3]

For solids, sweep up and shovel.[4]

Decontaminate surfaces and equipment by

Cleaning ) )
scrubbing with alcohol.[3]
Dispose of contents and container to an
approved waste disposal plant.[3] The material
) can be disposed of by removal to a licensed
Disposal

chemical destruction plant or by controlled
incineration with flue gas scrubbing.[4] Do not

let the product enter drains.[4]

Experimental Workflow for Handling ML365

The following diagram outlines the standard procedure for safely handling ML365 from receipt
to disposal.
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Preparation

Review Safety Data Sheet (SDS)

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Prepare Work Area
(Fume Hood, Spill Kit)

Hangling
y

Weighing and Aliquoting
(in ventilated enclosure)

l

Solubilization
(as per protocol)

'

Experimental Use

Cleanup & Disposal

Decontaminate Work Surfaces
and Equipment

l

Segregate Waste
(Solid & Liquid Chemical Waste)

'

Dispose of Waste
(in approved containers)

l

Remove and Dispose of PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

ML365 Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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